Cas no 1807268-10-5 (3-Chloro-6-methyl-2-nitrobenzamide)

3-Chloro-6-methyl-2-nitrobenzamide is a nitro-substituted benzamide derivative with potential applications in pharmaceutical and agrochemical research. Its distinct molecular structure, featuring chloro and nitro functional groups at the 3- and 2-positions respectively, along with a methyl group at the 6-position, makes it a valuable intermediate in synthetic chemistry. The compound exhibits reactivity suitable for further functionalization, enabling its use in the development of bioactive molecules. Its stability under standard conditions ensures ease of handling and storage. Researchers may find it particularly useful in studies involving amide bond transformations or as a precursor in heterocyclic synthesis. Proper safety protocols should be followed due to the presence of reactive substituents.
3-Chloro-6-methyl-2-nitrobenzamide structure
1807268-10-5 structure
Product Name:3-Chloro-6-methyl-2-nitrobenzamide
CAS No:1807268-10-5
MF:C8H7ClN2O3
MW:214.60578083992
CID:5003108
Update Time:2025-06-27

3-Chloro-6-methyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-methyl-2-nitrobenzamide
    • Inchi: 1S/C8H7ClN2O3/c1-4-2-3-5(9)7(11(13)14)6(4)8(10)12/h2-3H,1H3,(H2,10,12)
    • InChI Key: TWGVFSMPAZEUOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C(N)=O)C=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.9

3-Chloro-6-methyl-2-nitrobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012082-1g
3-Chloro-6-methyl-2-nitrobenzamide
1807268-10-5 97%
1g
1,534.70 USD 2021-07-06

Additional information on 3-Chloro-6-methyl-2-nitrobenzamide

Professional Introduction to 3-Chloro-6-methyl-2-nitrobenzamide (CAS No. 1807268-10-5)

3-Chloro-6-methyl-2-nitrobenzamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1807268-10-5, is a nitro-substituted benzamide derivative with a unique structural configuration that makes it of considerable interest for various applications in medicinal chemistry and drug development.

The molecular structure of 3-Chloro-6-methyl-2-nitrobenzamide consists of a benzene ring substituted with a chloro group at the 3-position, a methyl group at the 6-position, and a nitro group at the 2-position. The presence of these functional groups imparts specific electronic and steric properties to the molecule, which can influence its reactivity, solubility, and biological activity. These characteristics make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel benzamide derivatives as potential therapeutic agents. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The introduction of electron-withdrawing groups such as the nitro group and halogen atoms like chlorine can modulate the pharmacokinetic and pharmacodynamic properties of these compounds, making them more effective in targeting specific biological pathways.

One of the most compelling aspects of 3-Chloro-6-methyl-2-nitrobenzamide is its potential as a lead compound for drug discovery. The nitro group in particular is known to enhance the binding affinity of benzamide derivatives to various enzymes and receptors. This has led to extensive research into optimizing the nitro substitution pattern to improve drug efficacy and reduce side effects. Recent studies have demonstrated that nitrobenzamides can exhibit potent inhibitory activity against enzymes involved in pain signaling and inflammation, making them promising candidates for developing new treatments for chronic pain conditions.

The synthesis of 3-Chloro-6-methyl-2-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical, as it determines the regioselectivity of subsequent functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. These techniques not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its potential therapeutic applications, 3-Chloro-6-methyl-2-nitrobenzamide has shown promise in materials science research. The unique electronic properties of nitro-substituted aromatic compounds make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to fine-tune the electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The biological activity of 3-Chloro-6-methyl-2-nitrobenzamide has been extensively studied in vitro and in vivo. Preclinical trials have revealed that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Chloro-6-methyl-2-nitrobenzamide could be a valuable intermediate in the development of novel anti-inflammatory drugs. Furthermore, its interaction with other biological targets has been explored, indicating potential applications in treating neurological disorders and cancer.

The pharmacokinetic profile of 3-Chloro-6-methyl-2-nitrobenzamide is another area of active research. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, which are crucial factors for drug development. However, further optimization is needed to improve its half-life and reduce potential toxicity concerns. Techniques such as computational modeling and structure-based drug design are being utilized to identify modifications that can enhance the pharmacokinetic properties while maintaining or improving biological activity.

The future prospects for 3-Chloro-6-methyl-2-nitrobenzamide are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this compound's unique properties in drug discovery and materials science. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic solutions that address unmet medical needs.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.